Cas no 2418-74-8 (H-Pro-Arg-OH Acetate Salt)

• Product Name: H-Pro-Arg-OH Acetate Salt
• CAS No: 2418-74-8
• MF: C₁₁H₂₁N₅O₃
• MW: 271.316141843796
• CID: 262009
• PubChem ID: 151004
• Update Time: 2025-06-18

H-Pro-Arg-OH Acetate Salt Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-prolyl-
• (2S)-5-(diaminomethylideneamino)-2-[[(2S)-pyrrolidine-2-carbonyl]amino]pentanoic acid
• H-Pro-Arg-OH
• PROLYLARGININE
• L-Arginine,L-prolyl
• L-Arginine,N2-L-prolyl
• L-Pro-L-Arg
• L-prolyl-L-arginine
• Pro-arg
• Prolyl-arginine
• CHEBI:73645
• CHEMBL190549
• L-Arginine, N2-L-prolyl-
• SCHEMBL8759341
• (S)-5-Guanidino-2-((S)-pyrrolidine-2-carboxamido)pentanoic acid
• P-R
• H-Pro-Arg
• Q27143816
• (2S)-5-[(diaminomethylidene)amino]-2-{[(2S)-pyrrolidin-2-yl]formamido}pentanoic acid
• (S)-5-Guanidino-2-[((S)-pyrrolidine-2-carbonyl)-amino]-pentanoic acid
• HMNSRTLZAJHSIK-YUMQZZPRSA-N
• BDBM50169180
• 2418-74-8
• DTXSID30178887
• H-Pro-Arg-OH Acetate Salt

• Inchi： 1S/C11H21N5O3/c12-11(13)15-6-2-4-8(10(18)19)16-9(17)7-3-1-5-14-7/h7-8,14H,1-6H2,(H,16,17)(H,18,19)(H4,12,13,15)/t7-,8-/m0/s1
• InChI Key： HMNSRTLZAJHSIK-YUMQZZPRSA-N
• SMILES： O=C([C@@H]1CCCN1)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 271.16400
• Monoisotopic Mass: 271.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• PSA: 140.33000
• LogP: 0.48170

H-Pro-Arg-OH Acetate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)